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Introduction

Aqueous solutions of zinc bromide (ZnBrz) serve as a highly effective, transparent radiation
shielding material.[1] They are principally utilized in the viewing windows of "hot cells," which
are shielded enclosures for handling radioactive materials.[1][2] The high density and high
atomic number components (zinc and bromine) provide excellent attenuation of gamma
radiation, while the aqueous solution offers distinct advantages over solid shielding materials
like lead glass.[3][4] Key benefits include resistance to radiation-induced darkening, the ability
to self-repair from radiation damage within milliseconds, and ease of transport and
replacement, which is particularly valuable for mobile hot cells.[1][3][4]

Core Applications:

» Hot Cell Viewing Windows: Providing a clear view for operators while ensuring biological
shielding from high-level radiation.[2]

» Mobile Hot Cells: The liquid nature of the shield makes it easier to transport and set up
compared to heavy, brittle solid glass.[3][4]
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e Spent Fuel Pools: Can be used in specialized viewing equipment for inspecting submerged
radioactive materials.

Quantitative Shielding Properties

The shielding effectiveness of a zinc bromide solution is directly related to its concentration
and resulting density.[5] Higher density solutions provide greater attenuation of gamma
radiation. The following tables summarize key quantitative data from cited research.

Table 1: Gamma Ray Attenuation for ZnBrz Solutions (Cs-137 Source, 0.662 MeV)

Experimental Linear
Shielding Material Density (g/lcm?) Attenuation Coefficient

(n_exp) (cm™)

Water 1.0 0.0862
ZnBr2 Solution 1.4 Not specified
ZnBrz Solution 15 0.1187
ZnBrz Solution 1.6 0.1254

Data sourced from a study

using a Cs-137 sealed source.

[3]4]

Table 2: Shielding Effectiveness for ZnBr2 Solutions (Co-60 Source)
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ZnBr2

. . Shielding Resulting Dose
Concentration (% Density (g/lcm?) .
Condition Rate
wt.)
Used in South African -
45% 1.56 ) Not specified
Mobile Hot Cells.[3]
1500 mm thickness
o ) Reduced to 45 uSv/h.
57.2% ~1.8 shielding a 1000 Ci 5]
Co0-60 source.[5]
Shielding properties
77% 2.5 are equivalent to Not specified

concrete.[2]

Data compiled from
simulations and

practical applications.

[21315]

Experimental Protocols

Protocol 1: Preparation of High-Density Zinc Bromide Shielding Solutions

This protocol describes the laboratory-scale preparation of ZnBrz solutions with densities

ranging from 1.4 to 1.8 g/cm3.

Materials:

Zinc Bromide (ZnBrz2) powder, anhydrous

Distilled or deionized water

Argon gas supply with mass flow controller

Glass beaker or flask

Magnetic stirrer and stir bar
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» Hydrometer or density meter
e Fume hood
Procedure:

o Place a measured volume of distilled water (e.g., 100 mL) into a glass beaker equipped with
a magnetic stir bar.[3]

» Position the beaker on a magnetic stirrer within a chemical fume hood.

» To prevent oxidation of zinc, which can cause cloudiness in the final solution, purge the
distilled water with a gentle stream of argon gas.[3]

» Slowly and incrementally add pre-weighed ZnBr2 powder to the water while stirring
continuously. The dissolution process is exothermic, and the solution will heat up.[3]

o Continue adding ZnBr2 powder until the desired concentration or density is achieved. Refer
to established concentration-to-density charts for guidance.[5]

e Once all the powder is dissolved, turn off the stirrer and the argon gas flow.
 Allow the solution to cool to room temperature.

o Measure the density of the final solution using a calibrated hydrometer or density meter.
Adjust with small additions of ZnBr2 or water if necessary, followed by thorough mixing and
re-measurement.

o Transfer the prepared solution to a labeled, sealed storage container.
Protocol 2: Measurement of Gamma Ray Attenuation Coefficient

This protocol outlines the experimental setup and procedure for determining the linear
attenuation coefficient (u) of a prepared zinc bromide solution using a narrow beam
transmission method.

Equipment:
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Gamma-ray source (e.g., Cs-137 or Co-60 disc source).[3]

Scintillation detector (e.g., Nal(Tl)) connected to a Multi-Channel Analyzer (MCA).[6][7]

Lead collimator to create a narrow beam.

Sample container with parallel flat sides and a known path length (thickness).

Lab stand and clamps to hold the source, sample, and detector in a fixed position.

Procedure:

Setup: Arrange the equipment on a stable bench. Place the gamma source at one end,
followed by the lead collimator, the sample holder, and finally the detector. Ensure they are
all aligned at the same height. The experimental setup should ensure a narrow beam
geometry to minimize the detection of scattered photons.[8]

Background Measurement: Remove the gamma source from the setup. Acquire a
background radiation spectrum for a sufficient duration to obtain good statistics. This will be
subtracted from subsequent measurements.

Source Measurement (lo): Place the gamma source in its holder. With the sample container
empty, acquire a gamma spectrum. Record the total counts (lo) within the full-energy
photopeak of interest (e.g., 661.7 keV for Cs-137).[3]

Attenuated Measurement (I): Fill the sample container with the prepared zinc bromide
solution. Place it back in the exact same position between the collimator and the detector.

Acquire a gamma spectrum for the same duration as the lo measurement. Record the total
counts (I) within the same photopeak region.[3]

Calculation: The linear attenuation coefficient () is calculated using the Beer-Lambert law: |
= lo * e”(-px) Where:

o |is the net count rate with the ZnBr2 solution.

o lois the net count rate without the solution.
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o s the linear attenuation coefficient (cm™2).

o X is the thickness of the solution in the container (cm). The equation can be rearranged to
solve for p: p = -In(1 / lo) / x

o Repeatability: For robust results, repeat the measurement for solutions of different
thicknesses or densities.[3]

Protocol 3: Safety and Handling of Zinc Bromide

Zinc bromide is a hazardous substance requiring careful handling.
Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles and a face shield.[9]

» Skin Protection: Wear a full protective suit, boots, and chemical-resistant gloves (e.g., nitrile
rubber).[10][11]

» Respiratory Protection: Use only under a chemical fume hood. If ventilation is inadequate,
use a suitable respirator.[12]

Handling and Storage:

Avoid contact with skin, eyes, and clothing. Do not breathe dust or solution aerosols.[9][13]
» Store in a cool, dry, well-ventilated area in tightly closed containers.[11]

o Keep away from incompatible materials such as strong oxidizing agents and powdered
metals.[12]

e Handle in accordance with good industrial hygiene and safety practices. Wash hands
thoroughly after handling.[10]

First Aid Measures:

o Eye Contact: Immediately flush with large amounts of water for at least 30 minutes, lifting
upper and lower eyelids. Seek immediate medical attention.[11]
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o Skin Contact: Immediately remove all contaminated clothing. Wash skin with soap and plenty
of water. Seek medical attention as ZnBrz causes severe skin burns.[9][13]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[13]

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[9]

Visualizations

Protocol 1: Solution Preparation
Weigh ZnBrz Powder

Purge Water with Argon Gas
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Click to download full resolution via product page

Caption: Workflow for the preparation of zinc bromide shielding solutions.
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Protocol 2: Gamma Attenuation Measurement

Measurement Steps

y Source

1. Background Count Collimator

(No Source)

ZnBrz2 Sample
Detector -~ MCA

2. Measure lo
(Source, No Sample)

3. Measure |
(Source + Sample)

4. Calculate p
M = -In(l/10)/x

Click to download full resolution via product page

Caption: Experimental setup and workflow for measuring gamma ray attenuation.
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Caption: Key advantages of zinc bromide solutions over lead glass for shielding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Zinc bromide - Wikipedia [en.wikipedia.org]

2. US3286095A - Zinc bromide radiation-shielding window maintained under an inert gas
atmosphere - Google Patents [patents.google.com]

. pubs.aip.org [pubs.aip.org]

. researchgate.net [researchgate.net]
. aesj.net [aesj.net]

. scholars.direct [scholars.direct]

. scholars.direct [scholars.direct]

. diva-portal.org [diva-portal.org]

°
(] [e0] ~ » ol S w

. chemicalbook.com [chemicalbook.com]

¢ 10. cdhfinechemical.com [cdhfinechemical.com]
e 11. nj.gov [nj.gov]

e 12. fishersci.co.uk [fishersci.co.uk]

e 13. lobachemie.com [lobachemie.com]

¢ To cite this document: BenchChem. [Application Notes: Zinc Bromide Solutions for Radiation
Shielding]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8816023/docs#application-notes-zinc-bromide-
solutions-for-radiation-shielding]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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